![molecular formula C4H3IN2O B2806196 2(1H)-Pyrazinone, 3-iodo- CAS No. 1261594-59-5](/img/structure/B2806196.png)
2(1H)-Pyrazinone, 3-iodo-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2(1H)-Pyrazinone, 3-iodo-” is a chemical compound that is part of the pyrazinone family. It is also known as "3-Iodopyridin-2-ol" . Pyrazinones are heterocyclic compounds, which means they contain atoms of at least two different elements in a cyclic structure. In this case, the elements are carbon, hydrogen, nitrogen, and iodine .
Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and have been used for the treatment of cancer cells, microbes, and various disorders in the human body . “2(1H)-Pyrazinone, 3-iodo-” could potentially be used in the synthesis of these indole derivatives.
Antiviral Activity
Indole derivatives, which could potentially be synthesized using “2(1H)-Pyrazinone, 3-iodo-”, have shown antiviral activity . For example, certain indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .
Anti-Inflammatory Activity
Indole derivatives have demonstrated anti-inflammatory activity . Therefore, “2(1H)-Pyrazinone, 3-iodo-” could potentially be used in the synthesis of these indole derivatives for anti-inflammatory applications.
Anticancer Activity
Indole derivatives have been used as biologically active compounds for the treatment of cancer cells . “2(1H)-Pyrazinone, 3-iodo-” could potentially be used in the synthesis of these indole derivatives for anticancer applications.
Antimicrobial Activity
Indole derivatives have shown antimicrobial activity . Therefore, “2(1H)-Pyrazinone, 3-iodo-” could potentially be used in the synthesis of these indole derivatives for antimicrobial applications.
Antitubercular Activity
Indole derivatives have shown antitubercular activity . Therefore, “2(1H)-Pyrazinone, 3-iodo-” could potentially be used in the synthesis of these indole derivatives for antitubercular applications.
Safety and Hazards
The safety data sheets for similar compounds, such as “3-Iodo-1H-pyrazole”, suggest that these compounds may cause skin and eye irritation and may be harmful if inhaled . Therefore, it is recommended to handle “2(1H)-Pyrazinone, 3-iodo-” with appropriate protective equipment and to use it only in a well-ventilated area .
Future Directions
The future directions for “2(1H)-Pyrazinone, 3-iodo-” and similar compounds could involve further exploration of their synthesis methods and potential applications. For instance, the use of multicomponent reactions (MCRs) in their synthesis could be further optimized . Additionally, given their role as precursors in the synthesis of biologically active structures, there could be potential for their use in the development of new pharmaceuticals .
Mechanism of Action
Target of Action
It’s worth noting that indole derivatives, which share a similar heterocyclic structure, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology and the treatment of various disorders .
Mode of Action
Similar compounds such as 3-iodo-2-propynyl butylcarbamate (ipbc) are known to be extensively metabolized, with the metabolites being 2 diastereomers of propargyl-n-acetic acid carbamate .
Biochemical Pathways
Indole derivatives, which share a similar structure, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.
Result of Action
Similar compounds such as 3-iodo-2-propynyl butylcarbamate (ipbc) have been found to cause irritation to the larynx as a critical effect seen after repeated inhalation exposure .
Action Environment
It’s worth noting that similar compounds such as 3-iodo-2-propynyl butylcarbamate (ipbc) are known to be stable at room temperature .
properties
IUPAC Name |
3-iodo-1H-pyrazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3IN2O/c5-3-4(8)7-2-1-6-3/h1-2H,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPFQIDREVIRSRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=O)N1)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261594-59-5 |
Source
|
Record name | 3-iodopyrazin-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.